Cas no 135080-29-4 (3-ethoxy-1,2-oxazole-5-carboxylic acid)
135080-29-4 structure
Product Name:3-ethoxy-1,2-oxazole-5-carboxylic acid
CAS No:135080-29-4
MF:C6H7NO4
MW:157.124081850052
CID:900474
PubChem ID:15007418
Update Time:2024-02-28
3-ethoxy-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxylicacid,3-ethoxy-(9CI)
- 3-ethoxy-5-Isoxazolecarboxylic acid
- 3-ethoxyisoxazole-5-carboxylic acid
- 3-ethoxy-1,2-oxazole-5-carboxylic acid
- WMZQNHZWOVCSHF-UHFFFAOYSA-N
- Z2235386822
-
- Inchi： 1S/C6H7NO4/c1-2-10-5-3-4(6(8)9)11-7-5/h3H,2H2,1H3,(H,8,9)
- InChI Key： WMZQNHZWOVCSHF-UHFFFAOYSA-N
- SMILES： O(C1C=C(C(=O)O)ON=1)CC
Computed Properties
- Exact Mass: 157.03750770g/mol
- Monoisotopic Mass: 157.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.6
- XLogP3: 0.9
3-ethoxy-1,2-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM390510-1g |
3-ethoxy-1,2-oxazole-5-carboxylic acid |
135080-29-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM390510-250mg |
3-ethoxy-1,2-oxazole-5-carboxylic acid |
135080-29-4 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM390510-500mg |
3-ethoxy-1,2-oxazole-5-carboxylic acid |
135080-29-4 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM390510-5g |
3-ethoxy-1,2-oxazole-5-carboxylic acid |
135080-29-4 | 95%+ | 5g |
$*** | 2023-03-30 | |
| Chemenu | CM390510-10g |
3-ethoxy-1,2-oxazole-5-carboxylic acid |
135080-29-4 | 95%+ | 10g |
$*** | 2023-03-30 | |
| Enamine | EN300-132705-0.05g |
3-ethoxy-1,2-oxazole-5-carboxylic acid |
135080-29-4 | 95% | 0.05g |
$245.0 | 2023-05-20 | |
| Enamine | EN300-132705-0.1g |
3-ethoxy-1,2-oxazole-5-carboxylic acid |
135080-29-4 | 95% | 0.1g |
$366.0 | 2023-05-20 | |
| Enamine | EN300-132705-0.25g |
3-ethoxy-1,2-oxazole-5-carboxylic acid |
135080-29-4 | 95% | 0.25g |
$524.0 | 2023-05-20 | |
| Enamine | EN300-132705-0.5g |
3-ethoxy-1,2-oxazole-5-carboxylic acid |
135080-29-4 | 95% | 0.5g |
$824.0 | 2023-05-20 | |
| Enamine | EN300-132705-1.0g |
3-ethoxy-1,2-oxazole-5-carboxylic acid |
135080-29-4 | 95% | 1g |
$1057.0 | 2023-05-20 |
3-ethoxy-1,2-oxazole-5-carboxylic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
135080-29-4 (3-ethoxy-1,2-oxazole-5-carboxylic acid) Related Products
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- 2552-53-6(3-(benzyloxy)-1,2-oxazole-5-carbaldehyde)
- 16880-11-8(methyl 3-methoxy-1,2-oxazole-5-carboxylate)
- 574005-34-8(5-Isoxazolecarboxylicacid,3-(carboxymethoxy)-(9CI))
- 173038-75-0(null)
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- 205115-22-6(Methyl 3-(benzyloxy)isoxazole-5-carboxylate)
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